Cas no 28443-50-7 (2-Amino-5-chlorophenol)
2-Amino-5-chlorophenol is a chlorinated aromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C₆H₆ClNO) enables applications in pharmaceuticals, agrochemicals, and dye manufacturing. The compound exhibits moderate solubility in polar solvents and stability under controlled conditions, facilitating its use in coupling reactions and as a precursor for heterocyclic compounds. Its chlorine substitution enhances reactivity in electrophilic aromatic substitutions, while the amino group allows for further derivatization. Proper handling is essential due to potential sensitivity to light and air. Suitable for research and industrial use, it meets standard purity requirements for synthetic applications.
2-Amino-5-chlorophenol structure
Product Name:2-Amino-5-chlorophenol
CAS No:28443-50-7
MF:C6H6ClNO
MW:143.570940494537
MDL:MFCD02093863
CID:53326
PubChem ID:91591
Update Time:2025-06-09
2-Amino-5-chlorophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-chlorophenol
- TIMTEC-BB SBB004137
- 4-CHLORO-2-HYDROXYANILINE
- 5-chloro-2-amino phenol
- 2-amino-5-chloro-phenol
- 2-hydroxy-4-chloroaniline
- 4-Chloro-2-hydroxyanilin
- 4-chloro-2-hydroxylaniline
- 5-chloro-o-aminophenol
- 5-chloro-ortho-aminophenol
- UNII-6VK2H53LQN
- FZCQMIRJCGWWCL-UHFFFAOYSA-
- 3-CHLORO-6-AMINOPHENOL
- InChI=1/C6H6ClNO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H,8H2
- FT-0601050
- Phenol, 2-amino-5-chloro-
- AC-8704
- EC 249-020-3
- AKOS008967300
- CS-W019030
- W-107043
- 5-chloro-2-aminophenol
- A819448
- C20669
- PS-6280
- Q27145090
- SCHEMBL103329
- AM20060326
- CHEBI:75051
- DTXSID6067385
- CCG-302530
- 6VK2H53LQN
- FZCQMIRJCGWWCL-UHFFFAOYSA-N
- EINECS 249-020-3
- EN300-98784
- MFCD02093863
- 2-Amino-5-chlorophenol, 97%
- 28443-50-7
- NS00009448
- DB-182017
- BBL018708
- 2-Amino-5-chloro-phenol; hydrochloride
- DTXCID0037819
- STL194297
- DB-005950
- A1958
-
- MDL： MFCD02093863
- Inchi： 1S/C6H6ClNO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H,8H2
- InChI Key： FZCQMIRJCGWWCL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)O)N
Computed Properties
- Exact Mass: 143.01400
- Monoisotopic Mass: 143.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
- Topological Polar Surface Area: 46.2A^2
Experimental Properties
- Color/Form: Off white powder
- Density: 1.2028 (rough estimate)
- Melting Point: 145-153 °C (lit.)
- Boiling Point: 267.7℃ at 760 mmHg
- Flash Point: 115.7℃
- Refractive Index: 1.5618 (estimate)
- PSA: 46.25000
- LogP: 2.20900
- Solubility: Not determined
2-Amino-5-chlorophenol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- TSCA：Yes
- PackingGroup：III
- Storage Condition：Store at room temperature
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S36/37/39
2-Amino-5-chlorophenol Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Amino-5-chlorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577278-1g |
2-Amino-5-chlorophenol |
28443-50-7 | 1g |
$ 64.00 | 2023-04-19 | ||
| TRC | A577278-5g |
2-Amino-5-chlorophenol |
28443-50-7 | 5g |
$ 81.00 | 2023-04-19 | ||
| TRC | A577278-10g |
2-Amino-5-chlorophenol |
28443-50-7 | 10g |
$ 98.00 | 2023-04-19 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169264-100g |
2-Amino-5-chlorophenol |
28443-50-7 | 97% | 100g |
¥768.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169264-10g |
2-Amino-5-chlorophenol |
28443-50-7 | 97% | 10g |
¥120.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169264-25g |
2-Amino-5-chlorophenol |
28443-50-7 | 97% | 25g |
¥240.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169264-5g |
2-Amino-5-chlorophenol |
28443-50-7 | 97% | 5g |
¥75.90 | 2023-09-04 | |
| Fluorochem | 077868-1g |
2-Amino-5-chlorophenol |
28443-50-7 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 077868-10g |
2-Amino-5-chlorophenol |
28443-50-7 | 95% | 10g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 077868-25g |
2-Amino-5-chlorophenol |
28443-50-7 | 95% | 25g |
￡30.00 | 2022-03-01 |
2-Amino-5-chlorophenol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:28443-50-7)2-Amino-5-chlorophenol
Order Number:sfd7969
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:28443-50-7)2-氨基-5-氯酚
Order Number:LE1691365;LE17497
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
2-Amino-5-chlorophenol Related Literature
-
Jinli Zhang,Ling Chen,Yibo Dong,Jinchen Yang,Yangjie Wu Org. Biomol. Chem. 2020 18 7425
-
2. 923. Two hypothetical metabolites of proquanil (“paludrine”)R. M. Acheson,N. F. Taylor J. Chem. Soc. 1956 4727
-
3. Nuclear magnetic resonance studies of complexes of aluminium(III), gallium(III), and indium(III) with disulphonated 2,2′-dihydroxyazobenzene ligands in aqueous solutionDennis F. Evans,Nobuhiko Iki J. Chem. Soc. Dalton Trans. 1990 3773
-
Hou-Zhi Xie,Qi Gao,Ying Liang,Heng-Shan Wang,Ying-Ming Pan Green Chem. 2014 16 2132
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:28443-50-7)2-Amino-5-chlorophenol
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:28443-50-7)2-氨基-5-氯酚
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry